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Compound Overview

MGL-IN-1 is a potent, selective, and irreversible inhibitor of monoacylglycerol lipase (MGL), an enzyme

that breaks down endocannabinoids in the body [1]. It was developed as a research tool and potential

therapeutic agent.

The table below summarizes its core characteristics:

Property Description

Molecular Target Monoacylglycerol lipase (MGL/MAGL) [1].

Mechanism of Action Potent, selective, and irreversible inhibition [1].

Key Pharmacological
Effects

Alleviates symptoms in a multiple sclerosis (MS) model; exhibits analgesic

effects in an acute inflammatory pain model [1].

Pharmacokinetic
Features

Displays high membrane permeability and is brain-penetrant [1].

Chemical & Pharmacological Data

The following table consolidates key quantitative data available for MGL-IN-1:
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Property Detail

CAS Number 1881244-28-5 [1]

Molecular Formula C24H22FN5O4 [1]

Molecular Weight 463.46 g/mol [1]

Chemical Structure A β-lactam-based molecule [1].

Biological Activity (In Vivo) Effective in MS and inflammatory pain models [1].

Solubility (in DMSO) 62.5 mg/mL (134.86 mM) [1].

The search results did not contain specific data on selectivity against a broad panel of kinases or detailed

pharmacokinetic parameters like half-life or clearance.

Biological Context & Mechanism

MGL-IN-1 acts on the endocannabinoid system. Its therapeutic potential is linked to increasing levels of

endogenous cannabinoids, particularly 2-arachidonoylglycerol (2-AG), by inhibiting its primary hydrolyzing

enzyme, MGL [2].

The diagram below illustrates this core mechanism of action.
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MGL-IN-1 inhibits MAGL, preventing 2-AG breakdown and enhancing cannabinoid receptor signaling.

Information Constraints & Next Steps

The available data has some limitations that are important for your research:

Limited Primary Research: The information primarily comes from a chemical supplier's catalog [1],

not a peer-reviewed research paper detailing its discovery.
Lack of Detailed Protocols: The search results do not contain the detailed experimental

methodologies or specific signaling pathway diagrams you requested.
Commercial Compound: It is marked "For research use only" [1], which often limits the depth of

publicly available data.

To conduct a more thorough investigation, I suggest you:

Consult Scientific Databases: Search for "MGL-IN-1" or its CAS number (1881244-28-5) on

platforms like PubMed and Google Scholar to find primary research articles.
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Review MAGL Biology: Gain deeper insights from the Wikipedia entry on Monoacylglycerol Lipase

[2], which explains the enzyme's function and the therapeutic rationale for its inhibition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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